N-(2,4-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-14-7-8-19(15(2)9-14)26-22(32)13-35-24-29-28-20(10-16-11-21(31)27-23(33)25-16)30(24)17-5-4-6-18(12-17)34-3/h4-9,11-12H,10,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: CUUFAPQNVQDESQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4)C
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

A study on novel pyrimidine-triazole derivatives, including the one , demonstrated antimicrobial activity against selected bacterial and fungal strains. These compounds were synthesized from a multistep process and evaluated for their efficacy in two different solvents, revealing promising antimicrobial properties J.J. Majithiya, B. Bheshdadia, 2022.

Anticancer and Analgesic Agents

Another research direction involved the synthesis of novel benzodifuranyl derivatives derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were tested for their COX-1/COX-2 inhibition capabilities, with some showing high selectivity towards COX-2, indicating potential as anticancer agents due to their analgesic and anti-inflammatory properties A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020.

Electrochemical CO2 Reduction

Research into the electrochemical reduction of CO2 has utilized rhenium tricarbonyl complexes, including derivatives related to the chemical compound . These studies focus on the catalytic reduction of CO2, aiming to contribute to carbon capture and storage technologies. The effectiveness of these complexes in various solvents indicates their potential in environmental applications J. Nganga et al., 2017.

Synthesis and Evaluation for Antitumor Activity

The compound's structure has also been explored in the synthesis of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activities. These studies indicate that the synthesized compounds exhibit potent anticancer activity against various human cancer cell lines, highlighting the compound's relevance in developing new anticancer drugs H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017.